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Compound of Interest

2-amino-6-methoxybenzene-1-
thiol

cat. No.: B6161503

Compound Name:

This technical guide provides a comprehensive overview of 2-amino-5-methoxybenzene-1-thiol,
a significant chemical intermediate in the synthesis of various bioactive molecules. The
document details its chemical properties, a standard synthesis protocol, and its applications,
particularly in the realm of drug discovery and development.

Chemical Identity and Properties

2-Amino-5-methoxybenzene-1-thiol, also known as 2-amino-5-methoxythiophenoal, is an
aromatic organosulfur compound. Its structure features a benzene ring substituted with amino,
methoxy, and thiol functional groups.

Table 1: Physicochemical Properties of 2-Amino-5-methoxybenzene-1-thiol
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Property Value Reference
IUPAC Name 2-amino-5- [1]
methoxybenzenethiol

CAS Number 6274-29-9 [1][2]
Molecular Formula C7HONOS [11[2]
Molecular Weight 155.22 g/mol [1112]
Appearance Light yellow solid [2]

Melting Point 103-105 °C [2]

Boiling Point (Predicted)

289.7+20.0 °C

[2]

Density (Predicted)

1.209+0.06 g/cm3

[2]

pKa (Predicted)

9.01+0.10

[2]

Solubility

Slightly soluble in DMSO and

Methanol

[2]

Synthesis of 2-Amino-5-methoxybenzene-1-thiol

The synthesis of 2-amino-5-methoxybenzene-1-thiol can be achieved through the hydrolysis of

2-amino-6-methoxybenzothiazole.[3] This process involves the cleavage of the thiazole ring to

yield the desired thiophenol.

Experimental Protocol: Synthesis from 2-amino-6-methoxybenzothiazole[3]

o Reaction Setup: To a stirred solution of 8N potassium hydroxide (1.3 L), add 2-amino-6-

methoxybenzothiazole (750 g).

¢ Reflux: Heat the mixture to reflux and maintain it overnight.

o Neutralization: Cool the resulting solution and neutralize it by adding concentrated HCI until

the pH reaches 8.0. Subsequently, add acetic acid to adjust the pH to 6.0.
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e Precipitation and Filtration: The product precipitates out of the solution upon neutralization.
Filter the precipitate and wash it with water.

e Product: The collected solid is 2-amino-5-methoxybenzene-1-thiol, which can be used in
subsequent steps, often without further purification.

Below is a diagram illustrating the workflow for the synthesis of 2-amino-5-methoxybenzene-1-
thiol.

Synthesis Workflow of 2-Amino-5-methoxybenzene-1-thiol

Start: 2-amino-6-methoxybenzothiazole
+ 8N Potassium Hydroxide

[Reflux Overnight}

[Neutralization with conc. HCI (pH 8.0))

_followed by Acetic Acid (pH 6.0)_

[Precipitation of Producg
Giltration and Washing with WateD

[End: 2—Amino—5—methoxybenzene—l-thioD
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Synthesis Workflow Diagram
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Spectroscopic Data

While a comprehensive set of experimental spectra for 2-amino-5-methoxybenzene-1-thiol is
not readily available in the public domain, the following table lists the predicted and known
spectroscopic information for related compounds, which can serve as a reference.

Table 2: Spectroscopic Data

Data Type Information

Due to the complexity of the substitution pattern,
a prediction without experimental validation
) would be speculative. Key signals would be
Predicted *H-NMR _ _
expected for the aromatic protons, the amino
protons, the thiol proton, and the methoxy

protons.

Aromatic carbons would appear in the range of
Predicted 3C-NMR 110-150 ppm. The methoxy carbon would be
around 55-60 ppm.

The molecular ion peak (M+) would be observed

Mass Spectrometry t m/z = 155.22
atm/z = 22,

Applications in Drug Development

2-Amino-5-methoxybenzene-1-thiol is a valuable building block in medicinal chemistry. Its
primary application lies in the synthesis of benzothiazepines, a class of compounds known for
their diverse pharmacological activities. For instance, it has been used in the creation of
antibacterial benzothiazepine derivatives.[2] The presence of reactive amino and thiol groups
allows for a variety of chemical transformations, making it a versatile precursor for generating
libraries of compounds for drug screening.

Safety and Handling

2-Amino-5-methoxybenzene-1-thiol is associated with certain hazards and should be handled
with appropriate safety precautions.
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Table 3: GHS Hazard Information[1]

Hazard Statement Description

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation
H335 May cause respiratory irritation

It is recommended to handle this compound in a well-ventilated fume hood, wearing personal
protective equipment, including gloves, safety glasses, and a lab coat. It should be stored in a
cool, dry, and inert atmosphere.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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